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Abstract
N-(3-Oxohexanoyl)-L-homoserine lactone (OHHL), also known as 3-oxo-C6-HSL, is a pivotal

signaling molecule in the quorum sensing (QS) systems of numerous Gram-negative bacteria.

[1] As a member of the N-acyl homoserine lactone (AHL) family, OHHL acts as an autoinducer,

enabling bacteria to monitor their population density and coordinate gene expression for

collective behaviors such as biofilm formation, virulence factor production, and

bioluminescence.[1][2] Its discovery in the marine bacterium Vibrio fischeri was foundational to

the field of quorum sensing.[1][2] This document provides a comprehensive overview of the

chemical structure, physicochemical and biological properties, relevant signaling pathways,

and detailed experimental protocols for the synthesis and quantification of OHHL.

Chemical Structure and Properties
N-(3-Oxohexanoyl)-L-homoserine lactone is composed of a homoserine lactone ring linked

via an amide bond to a 6-carbon acyl side chain with a ketone group at the C3 position.[3] This

specific structure, particularly the acyl chain length and modification, is critical for its binding

specificity to its cognate receptor protein.[1]
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Chemical Identity
Identifier Value

IUPAC Name 3-oxo-N-[(3S)-2-oxooxolan-3-yl]hexanamide[3]

Synonyms
N-(beta-Ketocaproyl)-L-homoserine lactone, 3-

oxo-C6-HSL, OHHL[3][4]

CAS Number 143537-62-6[4][5]

Molecular Formula C₁₀H₁₅NO₄[1][3]

InChI Key YRYOXRMDHALAFL-QMMMGPOBSA-N[1][3]

Physicochemical Properties
Property Value Source

Molecular Weight 213.23 g/mol [1][3]

Appearance Off-white to light yellow solid [5]

XLogP3 0.9 [3]

Optical Rotation
-5.7° (c=0.75 g/100mL in

CHCl₃)
[5]

Purity (HPLC) ≥99% (typical commercial) [5]

Storage Conditions
Powder: -20°C (3 years); In

solvent: -80°C (6 months)
[5]

Biological Role in Quorum Sensing
OHHL is a key autoinducer in cell-to-cell communication, a process known as quorum sensing.

[6] Bacteria that utilize this system produce and release OHHL into their environment. As the

bacterial population density increases, the extracellular concentration of OHHL rises.[1] Upon

reaching a critical threshold, OHHL diffuses back into the cells and binds to a specific

cytoplasmic receptor protein, typically a member of the LuxR family of transcriptional

regulators.[4][6] This OHHL-receptor complex then binds to specific DNA sequences, known as

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/688505
https://pubchem.ncbi.nlm.nih.gov/compound/688505
https://www.medchemexpress.com/n-3-oxohexanoyl-l-homoserine-lactone.html
https://www.medchemexpress.com/n-3-oxohexanoyl-l-homoserine-lactone.html
https://file.medchemexpress.com/batch_PDF/HY-W008806/N-3-Oxohexanoyl-L-homoserine-lactone-COA-712254-MedChemExpress.pdf
https://www.benchchem.com/product/b015394
https://pubchem.ncbi.nlm.nih.gov/compound/688505
https://www.benchchem.com/product/b015394
https://pubchem.ncbi.nlm.nih.gov/compound/688505
https://www.benchchem.com/product/b015394
https://pubchem.ncbi.nlm.nih.gov/compound/688505
https://file.medchemexpress.com/batch_PDF/HY-W008806/N-3-Oxohexanoyl-L-homoserine-lactone-COA-712254-MedChemExpress.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/688505
https://file.medchemexpress.com/batch_PDF/HY-W008806/N-3-Oxohexanoyl-L-homoserine-lactone-COA-712254-MedChemExpress.pdf
https://file.medchemexpress.com/batch_PDF/HY-W008806/N-3-Oxohexanoyl-L-homoserine-lactone-COA-712254-MedChemExpress.pdf
https://file.medchemexpress.com/batch_PDF/HY-W008806/N-3-Oxohexanoyl-L-homoserine-lactone-COA-712254-MedChemExpress.pdf
https://www.chemodex.com/products/n-3-oxohexanoyl-l-homoserine-lactone/
https://www.benchchem.com/product/b015394
https://www.medchemexpress.com/n-3-oxohexanoyl-l-homoserine-lactone.html
https://www.chemodex.com/products/n-3-oxohexanoyl-l-homoserine-lactone/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b015394?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


lux boxes, in the promoter regions of target genes, thereby activating or repressing their

transcription.[1][7]

This coordinated gene expression regulates a variety of physiological processes:

Bioluminescence: In Vibrio fischeri, OHHL binding to the LuxR protein activates the lux

operon, leading to light production.[1]

Virulence Factor Production: In pathogens like Pseudomonas aeruginosa and Erwinia

carotovora, OHHL controls the expression of toxins, proteases, and other factors essential

for pathogenicity.[1][4][8]

Biofilm Formation: AHL signaling is crucial for the development and maturation of biofilms,

structured communities of bacteria.[2]

Antibiotic Synthesis: In some bacteria, OHHL regulates the production of secondary

metabolites, including antibiotics like carbapenem.[4]

The LuxI/LuxR Signaling Pathway in Vibrio fischeri
The canonical model for OHHL-mediated quorum sensing is the LuxI/LuxR system in V.

fischeri. The synthase protein, LuxI, catalyzes the synthesis of OHHL from S-adenosyl-L-

methionine (SAM) and an acylated acyl carrier protein (acyl-ACP) from the fatty acid

biosynthesis pathway.[9] OHHL freely diffuses across the cell membrane. At high cell density, it

accumulates and binds to the LuxR transcriptional activator, inducing a conformational change

that promotes protein multimerization and DNA binding.[4] The LuxR-OHHL complex activates

the transcription of the luxICDABEG operon, which encodes the machinery for

bioluminescence (LuxAB) and the LuxI synthase itself, creating a positive feedback loop that

rapidly amplifies the QS signal.[7]
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Standard Addition Setup

1. Prepare Bioreporter Culture
(Grow to exponential phase)

3. Add Bioreporter to Wells

2. Prepare Samples in 96-well Plate

4. Incubate and Measure
(Luminescence & OD)

5. Data Analysis:
Normalize Luminescence (RLU/OD)

6. Plot: Norm. Luminescence
vs. [Added OHHL]

7. Calculate Concentration
from x-intercept of linear fit

Unknown
+ 0 nM OHHL

Unknown
+ X nM OHHL

Unknown
+ 2X nM OHHL

...

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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